Cas no 25103-12-2 (Triisooctyl phosphite)

Triisooctyl phosphite is an organophosphorus compound commonly used as a stabilizer and antioxidant in polymers, particularly in PVC and other halogen-containing resins. Its primary function is to scavenge free radicals and inhibit oxidative degradation, thereby extending the material's lifespan under thermal and UV exposure. The compound's branched alkyl structure enhances its compatibility with hydrophobic polymer matrices, ensuring efficient dispersion. Additionally, it acts as a secondary plasticizer, improving flexibility without compromising mechanical properties. Triisooctyl phosphite is also employed in lubricant formulations to reduce oxidation and sludge formation. Its low volatility and high thermal stability make it suitable for high-temperature processing applications.
Triisooctyl phosphite structure
Triisooctyl phosphite structure
Product Name:Triisooctyl phosphite
CAS No:25103-12-2
MF:C24H51O3P
MW:418.633709192276
CID:88557
PubChem ID:90714
Update Time:2025-05-27

Triisooctyl phosphite Chemical and Physical Properties

Names and Identifiers

    • Triisooctyl phosphite
    • Phosphorous acid triisooctyl ester
    • TOTM
    • isooctylphosphite
    • Triisooctyl phosphit
    • Tris(6-methylheptoxy)phosphane
    • 5406-92-8
    • Triisooctylphosphit
    • Isooctyl phosphite ((C8H17O)3P)
    • Isooctyl phosphite
    • NSC5330
    • NSC-5330
    • EINECS 246-614-4
    • SN4X38MJ1X
    • FT-0687191
    • Phosphorousacid,triisooctylester
    • UNII-SN4X38MJ1X
    • Q27289294
    • 25103-12-2
    • J-015810
    • SCHEMBL381830
    • Triisooctylphosphite
    • Phosphorous acid, triisooctyl ester
    • tris(6-methylheptyl) phosphite
    • FT-0687195
    • AKOS025294995
    • DTXSID10892236
    • NS00051012
    • DECPGQLXYYCNEZ-UHFFFAOYSA-N
    • Inchi: 1S/C24H51O3P/c1-22(2)16-10-7-13-19-25-28(26-20-14-8-11-17-23(3)4)27-21-15-9-12-18-24(5)6/h22-24H,7-21H2,1-6H3
    • InChI Key: DECPGQLXYYCNEZ-UHFFFAOYSA-N
    • SMILES: P(OCCCCCC(C)C)(OCCCCCC(C)C)OCCCCCC(C)C

Computed Properties

  • Exact Mass: 418.35800
  • Monoisotopic Mass: 418.358
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 21
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.5
  • Topological Polar Surface Area: 27.7A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,891 g/cm3
  • Boiling Point: 414℃
  • Flash Point: 146°C
  • Refractive Index: 1.4490
  • PSA: 41.28000
  • LogP: 8.91230
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

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(CAS:25103-12-2)Triisooctyl phosphite
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:25103-12-2)
SFD2121
Purity:99%
Quantity:25KG,200KG,1000KG
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:25103-12-2)Triisooctylphosphite
LE5789;LE26721062
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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